![molecular formula C20H20N4O B2458127 N-(2-(dimethylamino)pyrimidin-5-yl)-2,2-diphenylacetamide CAS No. 1396629-47-2](/img/structure/B2458127.png)
N-(2-(dimethylamino)pyrimidin-5-yl)-2,2-diphenylacetamide
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Overview
Description
“N-(2-(dimethylamino)pyrimidin-5-yl)-2,2-diphenylacetamide” is a complex organic compound. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and an acetamide group, which is a functional group consisting of an acyl group attached to -NH2 .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine ring and the acetamide group would likely have significant effects on the compound’s structure and properties .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The pyrimidine ring and the acetamide group could potentially participate in a variety of chemical reactions .Scientific Research Applications
Heterocyclic Derivatives and Structural Analysis
Research on the compound N-(2-(dimethylamino)pyrimidin-5-yl)-2,2-diphenylacetamide has led to the development of various heterocyclic derivatives. For instance, the study by Banfield, Fallon, & Gatehouse (1987) proposed a structure for a compound derived from the action of ketene on related guanidine derivatives, with an emphasis on the X-Ray structure determination of these compounds.
Synthesis and Biological Activity
Several studies have focused on synthesizing new derivatives and analyzing their biological activities. For example, Hassneen & Abdallah (2003) investigated new routes to synthesize Pyridino[2,3-d]pyrimidin-4-one and Pyridino-[2,3-d]triazolino[4,5-a]pyrimidin-5-one derivatives. Similarly, Sharma et al. (2016) synthesized new pyrimidine derivatives and evaluated their anticonvulsant activities.
Photophysical Properties and Applications
A study by Yan et al. (2017) emphasized the photophysical properties of pyrimidine-phthalimide derivatives. These compounds were synthesized and characterized, showing potential as pH sensors and in various applications requiring colorimetric changes.
Antimicrobial and Antiproliferative Effects
Several studies have synthesized and evaluated the antimicrobial and antiproliferative effects of pyrimidine derivatives. For instance, Hossan et al. (2012) synthesized pyrimidinone and oxazinone derivatives fused with thiophene rings, showing significant antimicrobial activities. Additionally, Atapour-Mashhad et al. (2017) reported the synthesis of new pyrimido[1,6-a]thieno[2,3-d]pyrimidine derivatives and their antiproliferative evaluation.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-(dimethylamino)pyrimidin-5-yl]-2,2-diphenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O/c1-24(2)20-21-13-17(14-22-20)23-19(25)18(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-14,18H,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRDJJWMMAMOQBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=C(C=N1)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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